1,3-dioxane-5-carboxylic acid
Overview
Description
1,3-dioxane-5-carboxylic acid (1,3-DC) is an organic compound and a dicarboxylic acid. It is a colorless, odorless, and crystalline solid and can be found in a variety of industrial and consumer products such as detergents, cosmetics, and pharmaceuticals. 1,3-DC has a wide range of applications in scientific research due to its ability to form strong hydrogen bonds and its ability to act as a chelating agent. It has been used in a variety of biochemical and physiological experiments, as well as in the synthesis of novel compounds.
Scientific Research Applications
1,3-dioxane-5-carboxylic acid has a wide range of applications in scientific research. It has been used as a chelating agent in the synthesis of novel compounds, as a reagent in the synthesis of organic compounds, and as a ligand in the study of enzyme-catalyzed reactions. Additionally, it has been used in the study of DNA and RNA structure and function, as well as in the study of protein folding. It has also been used in the synthesis of peptides and peptide-like molecules.
Mechanism of Action
1,3-dioxane-5-carboxylic acid is an organic compound and a dicarboxylic acid. Its mechanism of action is based on its ability to form strong hydrogen bonds and its ability to act as a chelating agent. It binds to metal ions and other compounds, forming a complex that is stable and resistant to decomposition. This complex can then be used in a variety of biochemical and physiological experiments.
Biochemical and Physiological Effects
1,3-dioxane-5-carboxylic acid has been shown to have a wide range of biochemical and physiological effects. It has been used in the study of DNA and RNA structure and function, as well as in the study of protein folding. Additionally, it has been used in the synthesis of peptides and peptide-like molecules. It has also been used in the study of enzyme-catalyzed reactions and has been shown to affect the activity of certain enzymes. Additionally, it has been used in the study of cell signaling pathways and has been shown to affect the activity of certain proteins involved in cell signaling.
Advantages and Limitations for Lab Experiments
1,3-dioxane-5-carboxylic acid has several advantages and limitations when used in lab experiments. One advantage is that it is a relatively stable compound and can be stored for long periods of time without decomposition. Additionally, it is a relatively inexpensive compound and is widely available. However, it is a relatively weak acid and can be easily neutralized by basic solutions. Additionally, it can form strong hydrogen bonds, which can make it difficult to separate from other compounds.
Future Directions
1,3-dioxane-5-carboxylic acid has a wide range of potential future directions. It can be used in the synthesis of novel compounds, as a reagent in the synthesis of organic compounds, and as a ligand in the study of enzyme-catalyzed reactions. Additionally, it can be used in the study of cell signaling pathways and in the study of protein folding. Additionally, it can be used in the synthesis of peptides and peptide-like molecules and in the study of DNA and RNA structure and function. Finally, it can be used in the study of drug metabolism and in the development of new drugs.
Synthesis Methods
1,3-dioxane-5-carboxylic acid can be synthesized through several methods. The most common method involves the condensation of two molecules of glyoxal with one molecule of formaldehyde in the presence of an acid catalyst. This reaction yields 1,3-dioxane-5-carboxylic acid and water as the by-products. Other methods of synthesis include the reaction of two molecules of ethylene glycol with one molecule of formaldehyde in the presence of an acid catalyst and the reaction of two molecules of acetaldehyde with one molecule of formaldehyde in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dioxane-5-carboxylic acid involves the oxidation of 1,3-dioxane-5-methanol using a suitable oxidizing agent.", "Starting Materials": [ "1,3-dioxane-5-methanol", "Oxidizing agent (e.g. potassium permanganate, chromium trioxide, or sodium dichromate)", "Solvent (e.g. water, acetone, or dichloromethane)", "Acid (e.g. sulfuric acid or hydrochloric acid)" ], "Reaction": [ "Dissolve 1,3-dioxane-5-methanol in a suitable solvent.", "Add the oxidizing agent to the solution and stir the mixture at a suitable temperature (e.g. room temperature or reflux) for a suitable time (e.g. several hours).", "Add an acid to the reaction mixture to neutralize any excess oxidizing agent and to protonate the carboxylic acid product.", "Extract the product with a suitable solvent (e.g. ethyl acetate or diethyl ether).", "Dry the organic layer over a suitable drying agent (e.g. magnesium sulfate or sodium sulfate).", "Filter the drying agent and evaporate the solvent to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography." ] } | |
CAS RN |
5703-44-6 |
Product Name |
1,3-dioxane-5-carboxylic acid |
Molecular Formula |
C5H8O4 |
Molecular Weight |
132.1 |
Purity |
95 |
Origin of Product |
United States |
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